Cas no 524926-63-4 (2-cyano-N-cyclopropyl-3-(5-methylthiophen-2-yl)prop-2-enamide)

• Product Name: 2-cyano-N-cyclopropyl-3-(5-methylthiophen-2-yl)prop-2-enamide
• CAS No: 524926-63-4
• MF: C₁₂H₁₂N₂OS
• MW: 232.301481246948
• CID: 5454296
• PubChem ID: 2167911
• Update Time: 2023-11-27

2-cyano-N-cyclopropyl-3-(5-methylthiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-N-cyclopropyl-3-(5-methylthiophen-2-yl)prop-2-enamide
• 524926-63-4
• SR-01000044234-1
• SR-01000044234
• AKOS001053785
• (2E)-2-cyano-N-cyclopropyl-3-(5-methylthiophen-2-yl)prop-2-enamide
• STK422803
• (E)-2-cyano-N-cyclopropyl-3-(5-methylthiophen-2-yl)prop-2-enamide
• EN300-12023458
• Z44337890
• 2-Cyano-N-cyclopropyl-3-(5-methyl-2-thienyl)-2-propenamide

• Inchi： 1S/C12H12N2OS/c1-8-2-5-11(16-8)6-9(7-13)12(15)14-10-3-4-10/h2,5-6,10H,3-4H2,1H3,(H,14,15)
• InChI Key： LZZRWMFGEJHKCN-UHFFFAOYSA-N
• SMILES： C(NC1CC1)(=O)C(C#N)=CC1SC(C)=CC=1

Computed Properties

• Exact Mass: 232.06703418g/mol
• Monoisotopic Mass: 232.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 468.2±45.0 °C(Predicted)
• pka: 11.40±0.20(Predicted)